Cas no 1806862-71-4 (3-Amino-4-bromo-5-nitropyridine)

3-Amino-4-bromo-5-nitropyridine structure
1806862-71-4 structure
Product Name:3-Amino-4-bromo-5-nitropyridine
CAS No:1806862-71-4
MF:C5H4BrN3O2
MW:218.008159637451
CID:4898692
Update Time:2023-08-20

3-Amino-4-bromo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-bromo-5-nitropyridine
    • Inchi: 1S/C5H4BrN3O2/c6-5-3(7)1-8-2-4(5)9(10)11/h1-2H,7H2
    • InChI Key: YRLPNAGJRAXCTE-UHFFFAOYSA-N
    • SMILES: BrC1C(=CN=CC=1[N+](=O)[O-])N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • XLogP3: 0.7
  • Topological Polar Surface Area: 84.7

3-Amino-4-bromo-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029016442-250mg
3-Amino-4-bromo-5-nitropyridine
1806862-71-4 95%
250mg
$940.80 2022-03-31
Alichem
A029016442-1g
3-Amino-4-bromo-5-nitropyridine
1806862-71-4 95%
1g
$2,981.85 2022-03-31
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